1-(4-isopropylbenzyl)-2-(methoxymethyl)-1H-benzimidazole

• IUPAC Name: 2-(methoxymethyl)-1-[(4-propan-2-ylphenyl)methyl]benzimidazole
• InChI: InChI=1S/C19H22N2O/c1-14(2)16-10-8-15(9-11-16)12-21-18-7-5-4-6-17(18)20-19(21)13-22-3/h4-11,14H,12-13H2,1-3H3
• InChI Key: WTWZXGUSLRXVRA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)CN2C3=CC=CC=C3N=C2COC
• Molecular Formula: C19H22N2O
• Molecular Weight: 294.4 g/mol

Description

1-(4-isopropylbenzyl)-2-(methoxymethyl)-1H-benzimidazole, also known as IBZM, is a benzimidazole derivative that has been extensively studied for its potential use in imaging studies of the dopamine D2 receptor. IBZM has been shown to have a high affinity for the D2 receptor, making it a promising candidate for use in positron emission tomography (PET) and single photon emission computed tomography (SPECT) imaging.

Mechanism of Action

1-(4-isopropylbenzyl)-2-(methoxymethyl)-1H-benzimidazole binds to the D2 receptor with high affinity, making it an effective imaging agent for studying the distribution and density of D2 receptors in the brain. The binding of 1-(4-isopropylbenzyl)-2-(methoxymethyl)-1H-benzimidazole to the D2 receptor is reversible, allowing for the measurement of receptor occupancy by drugs that target the D2 receptor.
Biochemical and Physiological Effects:
1-(4-isopropylbenzyl)-2-(methoxymethyl)-1H-benzimidazole has minimal biochemical and physiological effects, making it a safe and effective imaging agent for use in research studies. Studies have shown that 1-(4-isopropylbenzyl)-2-(methoxymethyl)-1H-benzimidazole does not significantly alter dopamine release or uptake in the brain, indicating that it does not interfere with normal brain function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4-isopropylbenzyl)-2-(methoxymethyl)-1H-benzimidazole in research studies is its high affinity for the D2 receptor, which allows for accurate measurement of receptor density and occupancy. 1-(4-isopropylbenzyl)-2-(methoxymethyl)-1H-benzimidazole is also a safe and well-tolerated imaging agent, making it suitable for use in human studies. However, one limitation of using 1-(4-isopropylbenzyl)-2-(methoxymethyl)-1H-benzimidazole is its relatively short half-life, which requires the use of a cyclotron to produce the radiolabeled compound.

Future Directions

There are several future directions for research involving 1-(4-isopropylbenzyl)-2-(methoxymethyl)-1H-benzimidazole. One area of interest is the use of 1-(4-isopropylbenzyl)-2-(methoxymethyl)-1H-benzimidazole in the diagnosis and treatment of Parkinson's disease, which is characterized by a loss of dopamine-producing neurons in the brain. 1-(4-isopropylbenzyl)-2-(methoxymethyl)-1H-benzimidazole imaging studies may help to identify early changes in dopamine receptor density that could be used to diagnose Parkinson's disease before symptoms appear. Another area of interest is the use of 1-(4-isopropylbenzyl)-2-(methoxymethyl)-1H-benzimidazole in the development of new drugs that target the D2 receptor, such as drugs that could be used to treat addiction or schizophrenia. Finally, 1-(4-isopropylbenzyl)-2-(methoxymethyl)-1H-benzimidazole may be used in combination with other imaging agents to gain a more complete understanding of the role of the D2 receptor in various neurological disorders.

Synthesis Methods

The synthesis of 1-(4-isopropylbenzyl)-2-(methoxymethyl)-1H-benzimidazole involves several steps, including the formation of an intermediate compound, 1-(4-isopropylbenzyl)-1H-benzimidazole, which is then reacted with formaldehyde and methanol to produce the final product. The synthesis method has been optimized and modified by various researchers to improve the yield and purity of 1-(4-isopropylbenzyl)-2-(methoxymethyl)-1H-benzimidazole.

Scientific Research Applications

1-(4-isopropylbenzyl)-2-(methoxymethyl)-1H-benzimidazole has been used extensively in research studies to investigate the dopamine D2 receptor. PET and SPECT imaging studies using 1-(4-isopropylbenzyl)-2-(methoxymethyl)-1H-benzimidazole have been used to investigate the role of the D2 receptor in various neurological disorders, including Parkinson's disease, schizophrenia, and addiction. 1-(4-isopropylbenzyl)-2-(methoxymethyl)-1H-benzimidazole has also been used to study the effects of drugs that target the D2 receptor, such as antipsychotics and dopamine agonists.